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Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed guide for the experimental determination of electrical
conductivity in silver-sodium (Ag-Na) alloys. It covers sample preparation and two standard
measurement techniques: the Collinear Four-Point Probe method and the Van der Pauw
method.

Principle and Background

The electrical conductivity (o) of a material is the reciprocal of its electrical resistivity (p). It
guantifies how well a material conducts electric current. For metallic alloys like Ag-Na,
conductivity is a fundamental property influenced by composition, microstructure, and
temperature. Measuring conductivity provides insights into the material's electronic structure
and quality.

Two common methods for this measurement are:

o Four-Point Probe Method: This technique is ideal for samples with regular shapes, like bars
or thin films. It uses four equally spaced, collinear probes. A constant current is passed
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through the outer two probes, and the voltage is measured across the inner two probes. This
setup eliminates errors from contact resistance.[1][2]

e Van der Pauw Method: This powerful method is used for flat samples of arbitrary shape, as
long as they are of uniform thickness and have no isolated holes.[3][4] It involves applying
current and measuring voltage between four small contacts placed on the sample's
perimeter.[5][6]

Apparatus and Materials

» Alloy Preparation: Arc furnace or induction furnace with an inert atmosphere (e.g., Argon),
high-purity silver (Ag) and sodium (Na) metals, digital balance, and casting molds.

e Sample Shaping: Diamond saw, polishing machine with various grit silicon carbide papers,
ultrasonic cleaner, acetone, and deionized water.

e Conductivity Measurement:

[¢]

Precision DC Current Source (e.g., Keithley 6220)

[¢]

High-impedance Nanovoltmeter (e.g., Keithley 2182A)[7]

o

Four-Point Probe Head (collinear or square array) with known probe spacing

o

Sample holder with temperature control (e.g., Peltier element)[8]

[¢]

Computer with control and data acquisition software.

Cables and connectors for four-wire measurements.

[¢]

Experimental Protocols
Protocol 1: Silver-Sodium Alloy Sample Preparation

e Alloy Synthesis:

1. Weigh appropriate amounts of high-purity silver and sodium to achieve the desired atomic
percentages for the alloy.
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2. Place the metals into the crucible of an arc or induction furnace.

3. Evacuate the furnace chamber and backfill with a high-purity inert gas (e.g., Argon) to
prevent oxidation, especially of the highly reactive sodium.

4. Melt the constituents until a homogeneous liquid alloy is formed. For Ag-Na, this may
require multiple melting and flipping cycles to ensure uniformity.

5. Cast the molten alloy into a mold (e.g., copper mold) to form an ingot of a suitable shape
for subsequent processing.

6. Allow the ingot to cool to room temperature under the inert atmosphere.
e Sample Shaping and Finishing:

1. For Four-Point Probe: Use a low-speed diamond saw to cut a bar-shaped or rectangular
sample from the ingot. A typical size might be 20 mm x 5 mm x 1 mm.

2. For Van der Pauw Method: Cut a thin, flat slice from the ingot. The shape can be arbitrary
(e.g., square, cloverleaf, or irregular), but it must have a uniform thickness.[4] A typical
thickness should be much less than the lateral dimensions of the sample.[3]

3. Mechanically polish the sample surfaces using progressively finer grits of silicon carbide
paper to achieve a smooth, flat surface.

4. Clean the sample ultrasonically in acetone and then in deionized water to remove any
surface contaminants or polishing residue.

5. Dry the sample thoroughly.

6. Measure the sample's critical dimensions (thickness 't', width 'w', length 'L', probe spacing
's") accurately using a micrometer or calipers.

Protocol 2: Conductivity Measurement (Collinear Four-
Point Probe)

e Setup:
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1. Place the prepared rectangular alloy sample onto the insulating base of the sample holder.

2. Carefully lower the four-point probe head onto the center of the sample surface, ensuring
all four tips make good ohmic contact.[9]

3. Connect the outer two probes to the DC current source and the inner two probes to the
nanovoltmeter, following a four-wire (Kelvin) configuration.[10]

¢ Measurement:

1. Set the current source to a known, stable value (I). The current should be low enough to
avoid sample heating but high enough for a measurable voltage signal.

2. Record the voltage (V) measured across the inner two probes.

3. To improve accuracy, reverse the polarity of the current (-1) and record the corresponding
voltage (-V). Average the absolute values of the measurements.

4. Repeat the measurement at several different locations on the sample to check for
uniformity.

e Calculation:

1. Calculate the bulk resistivity (p) using the formula: p=(V /1) *2* 1 * s * F where 's' is the
probe spacing and 'F' is a geometric correction factor that depends on the sample
thickness and lateral dimensions relative to the probe spacing. For a sample much thicker
and wider than's', F is 1.

2. Calculate the electrical conductivity (o) as the reciprocal of the resistivity: c =1/ p

Protocol 3: Conductivity Measurement (Van der Pauw
Method)

e Setup:

1. Place the prepared thin, flat alloy sample on the sample holder.
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2. Make four small ohmic contacts (labeled A, B, C, D cyclically) on the perimeter of the
sample.[3]

3. Connect the contacts to a switching matrix controlled by the measurement system.
e Measurement:

1. Inject a known current (I_AB) through contacts A and B and measure the voltage (V_CD)
between contacts C and D. Calculate the resistance R_AB,CD =V _CD/I|_AB.

2. Inject the same current (I_BC) through contacts B and C and measure the voltage (V_DA)
between contacts D and A. Calculate the resistance R_BC,DA=V_DA/| _BC.[11]

e Calculation:

1. Solve the Van der Pauw equation numerically or using an iterative method to find the
sheet resistance (R_s): exp(-m * R_AB,CD/R_s) + exp(-m*R_BC,DA/R_s) =1

2. Calculate the bulk resistivity (p) by multiplying the sheet resistance by the sample
thickness (t): p=R_s *t

3. Calculate the electrical conductivity (o) as the reciprocal of the resistivity: c=1/p

Data Presentation

Quantitative data should be recorded systematically. The following tables provide an example
structure for organizing results for a series of Ag-Na alloys with varying compositions.

Table 1: Alloy Composition and Sample Dimensions

Probe
Thickness ) ]
Sample ID Ag (at. %) Na (at. %) (mm) Width (mm)  Spacing
mm
(mm)
AgNa-01 99.0 1.0 1.05 5.10 1.00
AgNa-02 98.0 2.0 1.02 5.05 1.00
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| AgNa-03 | 95.0 | 5.0 | 1.10 | 4.98 | 1.00 |

Table 2: Example Four-Point Probe Measurement Data (at 298 K)

Applied Current (I, Measured Voltage Resistance (R = VI,
Sample ID

mA) (V, nv) mQ)
AgNa-01 100 1.60 0.0160
AgNa-02 100 1.75 0.0175

| AgNa-03 | 100 | 2.10 | 0.0210 |

Table 3: Example Van der Pauw Measurement Data (at 298 K)

Sheet Resistance

Sample ID R_AB,CD (mQ) R_BC,DA (mQ)
(R_s, mQlIsq)
AgNa-01 0.0155 0.0156 0.0690
AgNa-02 0.0170 0.0171 0.0756
| AgNa-03 | 0.0204 | 0.0205 | 0.0906 |
Table 4: Calculated Resistivity and Conductivity
Resistivit , Conductivity (o,
Sample ID Method y (P y(
HQ-cm) MS/m)
AgNa-01 Four-Point Probe 1.68 59.52
AgNa-02 Four-Point Probe 1.84 54.35

| AgNa-03 | Four-Point Probe | 2.21 | 45.25 |

Experimental Workflow Visualization
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The following diagram illustrates the complete workflow for determining the electrical

conductivity of silver-sodium alloys.
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Caption: Workflow for conductivity measurement of Ag-Na alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b14658896/docs?utm_src=pdf-body-img#application-notes-protocols-measuring-the-electrical-conductivity-of-silver-sodium-alloys
https://www.benchchem.com/product/b14658896?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.aip.org/aip/rsi/article/66/7/3917/323393/A-four-point-probe-to-measure-the-electrical
https://suragus.com/four-point-probe-measurement/
https://www.linseis.com/en/methods/van-der-pauw-measurement/
https://en.wikipedia.org/wiki/Van_der_Pauw_method
https://www.mri.psu.edu/materials-characterization-lab/characterization-techniques/electrical-characterization-lab/van-der
https://www.mri.psu.edu/materials-characterization-lab/characterization-techniques/electrical-characterization-lab/van-der
https://blog.foerstergroup.com/en/component-testing/conductivity-measurement-of-metallic-materials
https://nvlpubs.nist.gov/nistpubs/Legacy/TN/nbstechnicalnote1531.pdf
https://epubl.ktu.edu/object/elaba:132124815/index.html
https://epubl.ktu.edu/object/elaba:132124815/index.html
https://mgchemicals.com/knowledgebase/white-papers/4-point-probe/
https://www.linseis.com/en/methods/4-point-probe-method/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Electrical_%26_electronic_engineering/van_der_Pauw_method/
https://www.benchchem.com/product/b14658896/docs#application-notes-protocols-measuring-the-electrical-conductivity-of-silver-sodium-alloys
https://www.benchchem.com/product/b14658896/docs#application-notes-protocols-measuring-the-electrical-conductivity-of-silver-sodium-alloys
https://www.benchchem.com/product/b14658896/docs#application-notes-protocols-measuring-the-electrical-conductivity-of-silver-sodium-alloys
https://www.benchchem.com/product/b14658896/docs#application-notes-protocols-measuring-the-electrical-conductivity-of-silver-sodium-alloys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14658896?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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